(3-{3-[2-(4-fluorophenyl)ethyl]-1-piperidinyl}-3-oxopropyl)amine hydrochloride

• IUPAC Name: 3-amino-1-[3-[2-(4-fluorophenyl)ethyl]piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C16H23FN2O/c17-15-7-5-13(6-8-15)3-4-14-2-1-11-19(12-14)16(20)9-10-18/h5-8,14H,1-4,9-12,18H2
• InChI Key: DLZUHPLDWDXEEZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CCN)CCC2=CC=C(C=C2)F
• Molecular Formula: C16H23FN2O
• Molecular Weight: 278.36 g/mol

Description

(3-{3-[2-(4-fluorophenyl)ethyl]-1-piperidinyl}-3-oxopropyl)amine hydrochloride, commonly known as FPEA, is a chemical compound used in scientific research. FPEA is a psychoactive drug that has been shown to have potential therapeutic applications in the treatment of various neurological disorders.

Mechanism of Action

The exact mechanism of action of FPEA is not fully understood. However, it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a partial agonist of the 5-HT1A receptor. This dual mechanism of action is thought to contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects
FPEA has been shown to increase the levels of serotonin in the brain, which is associated with its anxiolytic and antidepressant effects. It also modulates the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response. FPEA has been shown to decrease the levels of cortisol, a stress hormone, in preclinical studies.

Advantages and Limitations for Lab Experiments

FPEA has several advantages for lab experiments. It has a high affinity for the 5-HT1A receptor, which makes it a useful tool for studying the role of this receptor in neurological disorders. FPEA is also relatively easy to synthesize, which makes it readily available for research purposes.
However, there are also limitations to using FPEA in lab experiments. Its effects are dose-dependent, which can make it difficult to interpret the results of experiments. Additionally, FPEA has a short half-life, which can make it challenging to administer in animal studies.

Future Directions

There are several future directions for research on FPEA. One area of interest is its potential use in the treatment of post-traumatic stress disorder (PTSD). FPEA has been shown to have anxiolytic effects in preclinical studies, which suggests that it may be useful in reducing the symptoms of PTSD.
Another area of interest is the development of new compounds based on the structure of FPEA. Researchers are exploring the use of FPEA analogs to improve its pharmacokinetic properties and enhance its therapeutic potential.
Conclusion
In conclusion, FPEA is a psychoactive drug that has potential therapeutic applications in the treatment of neurological disorders. Its mechanism of action is not fully understood, but it is believed to act as an SSRI and a partial agonist of the 5-HT1A receptor. FPEA has several advantages for lab experiments, but there are also limitations to its use. Future research on FPEA and its analogs may lead to the development of new treatments for neurological disorders.

Synthesis Methods

The synthesis of FPEA involves the reaction of 4-fluoro phenyl acetic acid with 1-piperidinyl-2-propanol to form the intermediate compound, which is then treated with acetic anhydride to produce FPEA. The reaction is carried out under controlled conditions to ensure the purity of the final product.

Scientific Research Applications

FPEA has been extensively studied for its potential therapeutic applications in the treatment of neurological disorders such as depression, anxiety, and schizophrenia. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in preclinical studies.